Cas no 1804358-56-2 (4-(Bromomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804358-56-2
• MF: C₈H₆BrF₃INO
• MW: 395.943024158478
• CID: 4832514
• Update Time: 2025-05-19

4-(Bromomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3INO/c1-4-7(15-8(10,11)12)5(2-9)6(13)3-14-4/h3H,2H2,1H3
• InChI Key： NWOVHBSBUFKMCD-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C)C(=C1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.6
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-(Bromomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine

Recent Advances in the Application of 4-(Bromomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine (CAS: 1804358-56-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(Bromomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine (CAS: 1804358-56-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic compound, characterized by its bromomethyl and iodo substituents, serves as a valuable intermediate in the synthesis of complex molecules, particularly in the development of targeted therapies and imaging agents. Recent studies have explored its utility in cross-coupling reactions, nucleophilic substitutions, and as a precursor for radiopharmaceuticals, highlighting its importance in modern medicinal chemistry.

One of the most notable applications of this compound is its role in the synthesis of kinase inhibitors. Researchers have leveraged its reactive sites to introduce various pharmacophores, enabling the development of potent and selective inhibitors for diseases such as cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-(Bromomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine in the construction of novel pyridine-based scaffolds that exhibit high affinity for tyrosine kinases. The study reported significant improvements in binding affinity and selectivity compared to earlier generations of inhibitors, underscoring the compound's potential in optimizing drug candidates.

In addition to its role in small-molecule drug development, this compound has also been investigated for its utility in radiopharmaceuticals. The presence of the iodine atom allows for easy radiolabeling, making it a promising candidate for positron emission tomography (PET) imaging. A recent preclinical study highlighted its use in the synthesis of iodine-124-labeled probes for tumor imaging, with results indicating high target specificity and favorable pharmacokinetics. These findings suggest that 4-(Bromomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine could play a pivotal role in advancing diagnostic and theranostic applications.

Despite its promising applications, challenges remain in the scalable synthesis and purification of this compound. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, offering more efficient and environmentally friendly routes to its production. For example, a 2024 publication in Organic Process Research & Development detailed a continuous-flow synthesis approach that significantly reduces reaction times and improves yields, paving the way for broader industrial adoption.

Looking ahead, the continued exploration of 4-(Bromomethyl)-5-iodo-2-methyl-3-(trifluoromethoxy)pyridine is expected to yield further innovations in drug discovery and chemical biology. Its unique structural features and reactivity profile position it as a key building block for next-generation therapeutics and imaging agents. Future research will likely focus on expanding its applications in targeted drug delivery and combination therapies, as well as optimizing its synthetic accessibility for large-scale production.